Cas no 2098000-70-3 (8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane)

• Product Name: 8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane
• CAS No: 2098000-70-3
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5727159
• PubChem ID: 121204424
• Update Time: 2025-06-07

8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 8-(methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane
• 8-(methoxymethyl)-6-piperidin-4-yl-6-azaspiro[3.4]octane
• F1907-8373
• starbld0029796
• 2098000-70-3
• AKOS026712716
• 6-Azaspiro[3.4]octane, 8-(methoxymethyl)-6-(4-piperidinyl)-
• 8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane

• Inchi： 1S/C14H26N2O/c1-17-10-12-9-16(11-14(12)5-2-6-14)13-3-7-15-8-4-13/h12-13,15H,2-11H2,1H3
• InChI Key： PPLXZFGQSZGVKC-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C2CCNCC2)CC21CCC2

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 330.7±27.0 °C(Predicted)
• pka: 10.11±0.10(Predicted)

Additional information on 8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane

Introduction to Compound with CAS No. 2098000-70-3 and Product Name: 8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane

The compound with the CAS number 2098000-70-3 and the product name 8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's structure lies a spirocyclic backbone, which is a key feature that contributes to its distinct chemical properties. The spirocyclic arrangement provides a rigid framework that can influence the compound's biological activity and interactions with biological targets. Specifically, the spiro[3.4]octane moiety introduces a three-membered nitrogen-containing ring fused to a six-membered cyclohexane ring, creating a conformationally constrained system that can be exploited for designing molecules with specific pharmacological profiles.

The presence of a piperidin-4-yl substituent further enhances the compound's potential as a pharmacophore. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to modulate various biological pathways. The 4-position of the piperidine ring is particularly significant, as it allows for optimal interaction with biological targets while maintaining structural stability. This substitution pattern is often employed in the development of drugs targeting neurological disorders, cardiovascular diseases, and other therapeutic areas.

Additionally, the 8-(methoxymethyl) group attached to the spirocyclic core introduces a polar functional group that can enhance solubility and bioavailability. This moiety is commonly used in pharmaceuticals to improve metabolic stability and pharmacokinetic properties. The methoxymethyl group can also serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions of this compound with biological targets. Studies have shown that the spirocyclic structure of 8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane can effectively bind to enzymes and receptors involved in various disease pathways. This has opened up new avenues for developing novel therapeutic agents targeting conditions such as inflammation, pain management, and neurodegenerative diseases.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Researchers have observed significant inhibitory effects on key enzymes implicated in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate that the compound may exhibit analgesic properties by interacting with pain-signaling pathways. These findings are particularly exciting given the growing demand for alternative treatments that offer improved efficacy and reduced side effects compared to existing therapies.

The synthesis of this compound presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce high-purity samples of 8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane on a larger scale. Advances in catalytic processes and asymmetric synthesis have enabled researchers to achieve high yields and enantiomeric purity, which are crucial for pharmaceutical applications.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals. For instance, derivatives of this spirocyclic structure could be developed as novel pesticides or herbicides that target specific biological pathways in pests while minimizing environmental impact.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 8-(Methoxymethyl)-6-(piperidin-4-yl)-6-azaspiro[3.4]octane are likely to play an increasingly important role in drug discovery and development. The combination of structural rigidity provided by the spirocyclic core and functional groups designed for optimal biological interaction offers a powerful platform for designing next-generation therapeutics.

In conclusion, the compound with CAS No. 2098000-70-3 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. The presence of a spiro[3.4]octane core, piperidin-4-yl substituent, and methoxymethyl group makes it a versatile molecule with potential applications in various therapeutic areas. As research progresses, this compound is expected to contribute significantly to the development of novel drugs targeting inflammation, pain management, neurodegenerative diseases, and other conditions.